Cas no 54576-37-3 (1-methyl-4-[(2-methylpropyl)sulfanyl]benzene)

• Product Name: 1-methyl-4-[(2-methylpropyl)sulfanyl]benzene
• CAS No: 54576-37-3
• MF: C₁₁H₁₆S
• MW: 180.309741973877
• CID: 1589908
• PubChem ID: 41129
• Update Time: 2025-04-21

1-methyl-4-[(2-methylpropyl)sulfanyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-[(2-methylpropyl)sulfanyl]benzene
• 1-(Isobutylsulfanyl)-4-methylbenzene
• 1-METHYL-4-((2-METHYLPROPYL)THIO)BENZENE
• Benzene, 1-methyl-4-[(2-methylpropyl)thio]-
• 1-methyl-4-(2-methylpropylsulfanyl)benzene
• Isobutyl(p-tolyl) sulfide
• DLVHVWLLAJMHDY-UHFFFAOYSA-N
• Isobutyl (p-tolyl) sulfide
• 1-(Isobutylsulfanyl)-4-methylbenzene #
• DTXSID30203002
• Isobutyl(p-tolyl)sulfide
• SCHEMBL15855667
• 54576-37-3
• DB-319667

• Inchi： 1S/C11H16S/c1-9(2)8-12-11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3
• InChI Key： DLVHVWLLAJMHDY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CC(C)C

Computed Properties

• Exact Mass: 180.09738
• Monoisotopic Mass: 180.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers